Cas no 74747-84-5 (4-(2-hydroxyethyl)-3-methoxyphenol)

• Product Name: 4-(2-hydroxyethyl)-3-methoxyphenol
• CAS No: 74747-84-5
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 3374064
• PubChem ID: 12862428
• Update Time: 2025-06-07

4-(2-hydroxyethyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANOL, 4-HYDROXY-2-METHOXY-
• 4-(2-hydroxyethyl)-3-methoxyphenol
• EN300-1804499
• 74747-84-5
• SCHEMBL9862162

• Inchi： 1S/C9H12O3/c1-12-9-6-8(11)3-2-7(9)4-5-10/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： YNEKOYJWWYAVGI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCO)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(2-hydroxyethyl)-3-methoxyphenol

Chemical Profile of 4-(2-hydroxyethyl)-3-methoxyphenol (CAS No. 74747-84-5)

4-(2-hydroxyethyl)-3-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 74747-84-5, is a significant organic compound with a broad spectrum of potential applications in the pharmaceutical, chemical, and biotechnology industries. This compound, featuring a hydroxyethyl group and a methoxy substituent on a phenolic ring, exhibits unique chemical properties that make it valuable for various synthetic and functional purposes.

The molecular structure of 4-(2-hydroxyethyl)-3-methoxyphenol consists of a benzene ring substituted with a hydroxyl group at the 3-position and an ethylene oxide chain linked to the 2-position. This configuration imparts both hydrophilic and lipophilic characteristics, allowing the compound to interact effectively with diverse biological systems. The presence of both hydroxyl and methoxy groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, 4-(2-hydroxyethyl)-3-methoxyphenol has garnered attention in the field of medicinal chemistry due to its potential as a precursor for bioactive molecules. Researchers have been exploring its utility in the development of novel therapeutic agents, particularly those targeting inflammatory and oxidative stress-related diseases. The compound's ability to act as a chelating agent and its role in stabilizing reactive oxygen species have been areas of active investigation.

One of the most compelling aspects of 4-(2-hydroxyethyl)-3-methoxyphenol is its incorporation into drug candidates that leverage its structural features for enhanced bioavailability and target specificity. For instance, studies have demonstrated its efficacy in modulating enzyme activity by serving as a substrate or inhibitor. The hydroxyl groups facilitate hydrogen bonding interactions, while the ethylene oxide chain allows for solubility adjustments, making it adaptable for various formulation needs.

The pharmaceutical industry has shown particular interest in derivatives of 4-(2-hydroxyethyl)-3-methoxyphenol for their anti-inflammatory and antioxidant properties. Preclinical trials have indicated promising results when this compound is used in combination with other pharmacophores to create multifunctional drugs. Its role in inhibiting certain kinases and reducing oxidative damage has been highlighted in several research publications, suggesting its potential as an adjuvant therapy alongside conventional treatments.

Beyond pharmaceutical applications, 4-(2-hydroxyethyl)-3-methoxyphenol finds utility in industrial processes as well. Its chemical stability under various conditions makes it suitable for use as a stabilizer in polymers and coatings. Additionally, its ability to participate in esterification reactions allows it to be incorporated into fragrances and flavoring agents, where its structural complexity contributes to unique sensory profiles.

The synthesis of 4-(2-hydroxyethyl)-3-methoxyphenol typically involves multi-step organic reactions starting from readily available aromatic precursors. Advances in catalytic methods have improved the efficiency and scalability of its production, reducing costs and environmental impact. Green chemistry principles have been increasingly applied to optimize synthetic routes, emphasizing minimal waste generation and energy conservation.

Recent advancements in computational chemistry have further enhanced the understanding of 4-(2-hydroxyethyl)-3-methoxyphenol's behavior. Molecular modeling studies predict its interaction with biological targets at an atomic level, aiding in the rational design of derivatives with improved pharmacological properties. These computational tools are invaluable for predicting drug-likeness parameters such as solubility, permeability, and metabolic stability.

The safety profile of 4-(2-hydroxyethyl)-3-methoxyphenol has been thoroughly evaluated through toxicological studies conducted across multiple species. Results indicate that the compound exhibits low acute toxicity when administered orally or dermally at moderate doses. Chronic exposure studies are ongoing to fully assess long-term effects, but preliminary data suggest minimal systemic toxicity under expected usage scenarios.

In conclusion,4-(2-hydroxyethyl)-3-methoxyphenol (CAS No. 74747-84-5) is a multifaceted compound with significant potential across various industries. Its unique structural features enable diverse applications ranging from pharmaceutical development to industrial chemistry. As research continues to uncover new uses for this compound,4-(2-hydroxyethyl)-3-methoxyphenol is poised to remain a key player in innovation within the chemical sciences.